Cl2201
Overview
Description
Cl2201, also known as JWH 398 N-(5-fluoropentyl) analog, is a derivative of AM2201 . It is a potent synthetic cannabinoid (CB) with Ki values of 1.0 and 2.6 nM for the central CB1 and peripheral CB2 receptors, respectively . It is a fluorinated derivative of JWH 018 .
Molecular Structure Analysis
The formal name of Cl2201 is (4-chloro-1-naphthalenyl)[1- (5-fluoropentyl)-1H-indol-3-yl]-methanone . Its molecular formula is C24H21ClFNO and it has a formula weight of 393.9 . The SMILES representation is O=C (C1=CC=C (Cl)C2=C1C=CC=C2)C3=CN (CCCCCF)C4=C3C=CC=C4 .It is soluble in dichloromethane, DMF, DMSO at 20 mg/ml, and in ethanol at 5 mg/ml . It has a λmax of 219, 314 nm .
Scientific Research Applications
Forensic Chemistry and Toxicology
CL2201 is utilized as an analytical reference standard in forensic chemistry to identify and quantify synthetic cannabinoids in various samples .
Cannabinoid Receptor Research
As a derivative of AM2201, a potent synthetic cannabinoid, CL2201 has been used in scientific studies to understand the binding affinity and efficacy at cannabinoid receptors, specifically CB1 and CB2 . This research is crucial for developing new therapeutic agents targeting these receptors.
Development of Analytical Methods
Researchers employ CL2201 to develop and validate new analytical methods for the detection of synthetic cannabinoids. Its known structure and properties serve as a benchmark for method development .
Material Safety Data Analysis
CL2201’s safety data sheet (SDS) provides essential information for handling, storage, and disposal of the compound, which is vital for maintaining laboratory safety standards .
Educational Purposes
In academic settings, CL2201 can be used to educate students about synthetic cannabinoids, their chemical properties, and their impact on forensic science .
Chemical Structure and Property Analysis
The compound’s detailed chemical structure allows researchers to study the relationship between the structure of synthetic cannabinoids and their physical and chemical properties .
Solubility Studies
CL2201’s solubility in various solvents is documented, providing valuable data for researchers studying the compound’s behavior in different environments .
Stability and Degradation Research
Information on the stability of CL2201 under various conditions is crucial for studies on the degradation and longevity of synthetic cannabinoids .
It’s important to note that due to the potential for abuse, the handling of CL2201 is restricted to licensed controlled substance laboratories and qualified academic research institutions . The compound should be used responsibly and ethically within the bounds of legal and research frameworks.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-chloronaphthalen-1-yl)-[1-(5-fluoropentyl)indol-3-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClFNO/c25-22-13-12-20(17-8-2-3-9-18(17)22)24(28)21-16-27(15-7-1-6-14-26)23-11-5-4-10-19(21)23/h2-5,8-13,16H,1,6-7,14-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJSLVWWUOKKZTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)C(=O)C3=CN(C4=CC=CC=C43)CCCCCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701043070 |
Source
|
| Record name | (4-Chloronaphthalen-1-yl)-[1-(5-fluoropentyl)indol-3-yl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701043070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1391486-12-6 |
Source
|
| Record name | CL-2201 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1391486126 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (4-Chloronaphthalen-1-yl)-[1-(5-fluoropentyl)indol-3-yl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701043070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CL-2201 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BAB5UV995D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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